Cas no 69938-52-9 (Benzothiazole, 2,2'-(1,3-propanediyl)bis-)

Benzothiazole, 2,2'-(1,3-propanediyl)bis- structure
69938-52-9 structure
Product Name:Benzothiazole, 2,2'-(1,3-propanediyl)bis-
CAS No:69938-52-9
MF:C17H14N2S2
MW:310.436460971832
MDL:MFCD00182874
CID:391115
PubChem ID:3331729
Update Time:2025-04-19

Benzothiazole, 2,2'-(1,3-propanediyl)bis- Chemical and Physical Properties

Names and Identifiers

    • Benzothiazole, 2,2'-(1,3-propanediyl)bis-
    • 2-[3-(1,3-benzothiazol-2-yl)propyl]-1,3-benzothiazole
    • SCHEMBL9641726
    • 2-(3-(benzo[d]thiazol-2-yl)propyl)benzo[d]thiazole
    • E79711
    • 69938-52-9
    • DTXSID50391536
    • 1,3-di(2-benzothiazolyl)propane
    • 1,3-BIS(BENZO[D]THIAZOL-2-YL)PROPANE
    • MDL: MFCD00182874
    • Inchi: 1S/C17H14N2S2/c1-3-8-14-12(6-1)18-16(20-14)10-5-11-17-19-13-7-2-4-9-15(13)21-17/h1-4,6-9H,5,10-11H2
    • InChI Key: MMJAYBKWPKNDBR-UHFFFAOYSA-N
    • SMILES: S1C2C=CC=CC=2N=C1CCCC1=NC2C=CC=CC=2S1

Computed Properties

  • Exact Mass: 310.06002
  • Monoisotopic Mass: 310.05984080g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 4
  • Complexity: 320
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.5
  • Topological Polar Surface Area: 82.3Ų

Experimental Properties

  • PSA: 25.78

Benzothiazole, 2,2'-(1,3-propanediyl)bis- Pricemore >>

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